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Cat. No.: B15573823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FN-439 TFA is a synthetic molecule identified as a selective inhibitor of collagenase-1, also

known as matrix metalloproteinase-1 (MMP-1).[1][2][3] MMP-1 plays a crucial role in the

degradation of interstitial collagens (types I, II, and III), processes that are fundamental in both

normal tissue remodeling and pathological conditions such as cancer metastasis and

inflammation.[1][2] The trifluoroacetic acid (TFA) salt form of FN-439 enhances its solubility and

stability for experimental use. This guide provides a comprehensive overview of the known

enzymatic inhibition profile of FN-439 TFA, including available quantitative data, relevant

experimental methodologies, and the broader context of its potential applications in biomedical

research.

Quantitative Inhibition Data
The primary target of FN-439 TFA is collagenase-1 (MMP-1). The following table summarizes

the available quantitative data on its inhibitory activity.
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FN-439 TFA is

described as a

selective inhibitor for

collagenase-1.

However, a detailed

selectivity profile

against other MMPs

and proteases is not

extensively

documented in

publicly available

literature.

Mechanism of Action
While the precise mechanism of action for FN-439 TFA has not been detailed in the available

literature, it is likely to function as a competitive or non-competitive inhibitor by interacting with

the active site of the MMP-1 enzyme. MMP inhibitors often contain a zinc-binding group that

chelates the catalytic zinc ion in the enzyme's active site, preventing it from cleaving its

collagen substrate. Further enzymatic kinetic studies would be required to definitively

determine the exact mechanism of inhibition.

Signaling Pathway and Biological Role
MMP-1 is a key enzyme in the degradation of the extracellular matrix (ECM), a critical process

for cell migration, invasion, and tissue remodeling. In pathological contexts such as cancer,

tumor cells often upregulate the expression of MMP-1 to break down the surrounding

collagenous matrix, facilitating invasion into surrounding tissues and metastasis to distant

organs. In inflammatory conditions, MMP-1 contributes to tissue destruction. By inhibiting

MMP-1, FN-439 TFA can potentially block these processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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